N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide

• Molecular Formula: C29H30ClN5O3
• Molecular Weight: 532 g/mol
• IUPAC Name: (E)-N-(3-chloro-2-methylphenyl)-2-cyano-3-[1-[4-(cyclohexylamino)-3-nitrophenyl]-2,5-dimethylpyrrol-3-yl]prop-2-enamide
• InChI: InChI=1S/C29H30ClN5O3/c1-18-14-21(15-22(17-31)29(36)33-26-11-7-10-25(30)19(26)2)20(3)34(18)24-12-13-27(28(16-24)35(37)38)32-23-8-5-4-6-9-23/h7,10-16,23,32H,4-6,8-9H2,1-3H3,(H,33,36)/b22-15+
• InChI Key: NXBPXNPKIRNESU-PXLXIMEGSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)NC3CCCCC3)[N+](=O)[O-])C)/C=C(\C#N)/C(=O)NC4=C(C(=CC=C4)Cl)C
• SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)NC3CCCCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)NC4=C(C(=CC=C4)Cl)C

Description

N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery and development. This compound is a potent inhibitor of protein kinase C (PKC), which is an enzyme that plays a crucial role in various cellular processes such as cell growth, differentiation, and apoptosis.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide inhibits N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide by binding to its catalytic domain. This binding prevents the activation of N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide and its downstream signaling pathways, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide has been shown to have several biochemical and physiological effects. It inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It also enhances the efficacy of chemotherapy drugs. However, it has been shown to have some toxic effects on normal cells, which limits its use in cancer therapy.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide has several advantages for lab experiments. It is a potent inhibitor of N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide, which makes it a useful tool for studying the role of N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide in various cellular processes. It also has potential applications in drug discovery and development. However, its toxic effects on normal cells limit its use in lab experiments.

Future Directions

There are several future directions for the study of N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide. One direction is to develop more potent and selective N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide inhibitors that have fewer toxic effects on normal cells. Another direction is to study the effects of N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide inhibition on other cellular processes such as autophagy and inflammation. Additionally, the potential applications of N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide in other diseases such as diabetes and cardiovascular diseases can also be explored.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide involves several steps. The first step is the preparation of 3-chloro-2-methylbenzaldehyde, which is then reacted with malononitrile to form 3-chloro-2-methyl-2,4-dihydropyridine-3,5-dicarbonitrile. This compound is then reacted with 4-(cyclohexylamino)-3-nitrobenzaldehyde to form the intermediate product, which is then reacted with acryloyl chloride to yield the final product, N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide has been extensively studied for its potential applications in cancer therapy. N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide is overexpressed in many types of cancer, and its inhibition has been shown to induce apoptosis in cancer cells. N-(3-chloro-2-methylphenyl)-2-cyano-3-(1-{4-(cyclohexylamino)-3-nitrophenyl}-2,5-dimethyl-1H-pyrrol-3-yl)acrylamide has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment.